Cas no 1056162-11-8 (5-Methyl-4-oxazolemethanamine,)

• Product Name: 5-Methyl-4-oxazolemethanamine,
• CAS No: 1056162-11-8
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD16293643
• CID: 4570153
• PubChem ID: 57885769
• Update Time: 2025-06-14

5-Methyl-4-oxazolemethanamine, Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,3-oxazol-4-yl)methanamine
• (5-Methyloxazol-4-yl)methanamine
• 4-Oxazolemethanamine, 5-methyl-
• AT18605
• SB30420
• 5-Methyl-4-oxazolemethanamine,

• MDL： MFCD16293643
• Inchi： 1S/C5H8N2O/c1-4-5(2-6)7-3-8-4/h3H,2,6H2,1H3
• InChI Key： HHGLDCRFUVVQBP-UHFFFAOYSA-N
• SMILES： O1C=NC(CN)=C1C

Computed Properties

• Exact Mass: 112.063662883g/mol
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-Methyl-4-oxazolemethanamine,

Exploring 5-Methyl-4-oxazolemethanamine (CAS No. 1056162-11-8): Properties, Applications, and Research Insights

5-Methyl-4-oxazolemethanamine (CAS No. 1056162-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic amine, featuring an oxazole core with a methyl substituent, is a versatile building block in medicinal chemistry. Its unique structure makes it valuable for designing novel drug candidates, particularly in targeting central nervous system (CNS) disorders and metabolic pathways.

Recent trends in drug discovery highlight the growing demand for small-molecule modulators of protein-protein interactions. 5-Methyl-4-oxazolemethanamine fits this niche due to its ability to act as a bioisostere for other heterocycles, enhancing drug bioavailability and target selectivity. Researchers frequently search for "oxazole derivatives in drug design" or "CAS 1056162-11-8 suppliers," reflecting its commercial and academic relevance.

The compound's physicochemical properties—such as moderate lipophilicity (LogP ~1.2) and a molecular weight of 112.13 g/mol—make it suitable for blood-brain barrier penetration, a critical factor in neurotherapeutic development. Computational studies suggest its potential as a scaffold for kinase inhibitors, aligning with the industry's focus on "precision medicine" and "personalized therapeutics."

In synthetic chemistry, 5-Methyl-4-oxazolemethanamine serves as a precursor for multi-component reactions (MCRs), enabling rapid library generation for high-throughput screening. Its stability under physiological conditions has spurred investigations into "oxazole-based prodrugs," a trending topic in bioconjugation strategies. Patent databases reveal its inclusion in formulations targeting neurodegenerative diseases, further driving search queries like "oxazole CNS drugs 2024."

Environmental and regulatory considerations are also shaping its applications. With increasing emphasis on green chemistry, researchers explore solvent-free syntheses of this compound, addressing queries such as "eco-friendly heterocycle synthesis." Analytical methods like LC-MS and NMR are routinely employed for purity verification, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

Market analysts note rising demand for 5-Methyl-4-oxazolemethanamine in contract research organizations (CROs), particularly for fragment-based drug discovery (FBDD). Its compatibility with click chemistry protocols makes it valuable for chemical biology studies, as evidenced by publications on "oxazole probes for imaging."

Future directions may involve leveraging AI-driven molecular modeling to optimize its derivatives for GPCR targets—a hot topic in computational pharmacology. As the scientific community prioritizes "drug repurposing," this compound's potential in orphan disease therapies continues to be explored, cementing its role in next-generation therapeutics.